Benzofuran-2-yl(4-(pyrazin-2-yloxy)piperidin-1-yl)methanone

• IUPAC Name: 1-benzofuran-2-yl-(4-pyrazin-2-yloxypiperidin-1-yl)methanone
• InChI: InChI=1S/C18H17N3O3/c22-18(16-11-13-3-1-2-4-15(13)24-16)21-9-5-14(6-10-21)23-17-12-19-7-8-20-17/h1-4,7-8,11-12,14H,5-6,9-10H2
• InChI Key: LCDAXJLBIMGJMH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NC=CN=C2)C(=O)C3=CC4=CC=CC=C4O3
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds, such as 5-phenyl-1-benzofuran-2-yl derivatives, has been reported. These compounds were synthesized and evaluated for their antimicrobial and antioxidant activities. The introduction of a hydroxyl group at the carbonyl carbon enhanced the antioxidant property, while antimicrobial activity decreased.

Molecular Structure Analysis

While specific molecular structure analysis for Benzofuran-2-yl(4-(pyrazin-2-yloxy)piperidin-1-yl)methanone is not available, benzofuran compounds are a class of compounds that are ubiquitous in nature. They have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of benzofuran derivatives have been studied. A complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Scientific Research Applications

Anti-Tumor Activity

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Antibacterial Activity

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Anti-Oxidative Activity

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Anti-Viral Activity

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Inhibition of Receptor Tyrosine Kinase (TK) Signaling Pathway

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Synthesis of Complex Benzofuran Derivatives

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Mechanism of Action

The mechanism of action of similar compounds has been studied. For example, the mode of action of active compounds was carried out by docking of receptor GlcN6P synthase with newly synthesized candidate ligands.

Future Directions

Benzofuran compounds have attracted the attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds. For example, the recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease. Novel scaffold compounds of benzothiophene and benzofuran have been developed and utilized as anticancer agents.